Cas no 81377-14-2 (4-Chloro-7-sulfobenzofurazan Ammonium Salt)

• Product Name: 4-Chloro-7-sulfobenzofurazan Ammonium Salt
• CAS No: 81377-14-2
• Molecular Formula: C₆H₆ClN₃O₄S
• Molecular Weight: 251.647538661957
• CID: 722828
• PubChem ID: 14298940

4-Chloro-7-sulfobenzofurazan Ammonium Salt Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-sulfonicacid, 7-chloro-, ammonium salt (1:1)
• 4-CHLORO-7-SULFOBENZOFURAZAN AMMONIUM SALT
• 4-Chloro-7-sulphobenzofurazan, aMMoniuM salt
• AMMONIUM 4-CHLORO-7-SULAIRENZOFURAZAN
• Ammonium 7-chloro-2,1,3-benzoxadiazole-4-sulfonate
• 4-chloro-7-sulfobenzofurazan
• 7-CHLORO-4-BENZOFURANSULFONIC ACID
• 7-CHLORO-4-BENZOFURANSULFONIC ACID,AMMONIUM SALT
• 7-CHLORO-4-SULFOBENZ-2-OXA-1,3-DIAZOLE A MMONIUM
• 7-Chloro-4-sulfobenzofurazane ammonium salt
• ammonium 4-chloro-2,1,3-benzoxadiazole-7-sulfonate
• AMMONIUM 4-CHLORO-7-SULFOBENZOFURAZAN
• SBF-CHLORIDE
• SBF-CL
• 2,1,3-Benzoxadiazole-4-sulfonic acid, 7-chloro-, ammonium salt (9CI)
• 4-Benzofurazansulfonic acid, 7-chloro-, ammonium salt (ZCI)
• 7-Chlorobenzofurazan-4-sulfonic acid ammonium salt
• 4-Benzofurazansulfonic acid, 7-chloro-, ammonium salt
• 7-chloro-2,1,3-benzoxadiazole-4-sulfonic acid amine
• 81377-14-2
• ACSBF
• MFCD00038995
• AKOS015902668
• 4-CHLORO-7-SULFOBENZOFURAZANAMMONIUMSALT
• 7-chlorobenzo[c][1,2,5]oxadiazole-4-sulfonic acid, ammonia salt
• 4-Chloro-7-sulfobenz-2-oxa-1,3-diazole ammonium salt
• 7-Chloro-4-benzofurazansulfonic acid ammonium salt
• azane;4-chloro-2,1,3-benzoxadiazole-7-sulfonic acid
• 7-Chloro-2,1,3-benzoxadiazole-4-sulfonic acid--ammonia (1/1)
• SCHEMBL591654
• DTXSID501001955
• 7-Chloro-2,1,3-benzoxadiazole-4-sulfonic acid ammonium salt

• InChIKey： QFHXPBLOMHGYOC-UHFFFAOYSA-N
• Inchi： 1S/C6H3ClN2O4S.H3N/c7-3-1-2-4(14(10,11)12)6-5(3)8-13-9-6;/h1-2H,(H,10,11,12);1H3
• SMILES： O=S(C1C2C(=NON=2)C(Cl)=CC=1)(O)=O.N

Computed Properties

• Exact Mass: 250.97700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 250.977
• Heavy Atom Count: 14
• Complexity: 303
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Surface Charge: -1
• Topological Polar Surface Area: 96.1

Experimental Properties

• LogP: 2.52760
• PSA: 104.91000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 505.6°C at 760 mmHg
• Melting Point: >300 °C(lit.)
• Flash Point: 259.6°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.615 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles